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Compound of Interest

Compound Name: Diphenyltin

Cat. No.: B089523 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of chemical

compounds is paramount to both personal safety and the integrity of experimental outcomes.

This guide provides essential, immediate safety and logistical information for the handling of

Diphenyltin, a compound that requires careful management due to its potential health

hazards. Adherence to these protocols will help ensure a safe laboratory environment.

Diphenyltin and its derivatives are organotin compounds that can be harmful if swallowed, in

contact with skin, or inhaled.[1][2][3] They can cause skin and serious eye irritation, and may

cause respiratory irritation.[1][3][4] Therefore, the use of appropriate Personal Protective

Equipment (PPE) and adherence to strict handling and disposal procedures are mandatory.

Personal Protective Equipment (PPE)
The following table summarizes the recommended PPE for handling Diphenyltin, based on

safety data sheet recommendations.
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Body Part
Personal Protective
Equipment

Specifications and
Remarks

Eyes/Face

Safety glasses with side-

shields or chemical safety

goggles.

Must be tested and approved

under government standards

such as OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166.[3] Ensure

eyewash stations and safety

showers are in close proximity

to the workstation.[3][4]

Skin

Chemical-resistant gloves

(e.g., Neoprene or nitrile

rubber).[4]

Wear appropriate protective

gloves and clothing to prevent

skin exposure.[3]

Protective clothing.

Wear suitable protective

clothing to cover as much skin

as possible.[4]

Respiratory

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

Recommended where

exposure through inhalation

may occur from dust formation.

[3][4][5] Use should be based

on exposure limits and in

accordance with respiratory

protection standards.

Exposure Limits
Parameter Value Organization

ACGIH TWA 0.1 mg/m³ as tin ACGIH

OSHA PEL (TWA) 0.1 mg/m³ as tin OSHA

TWA: Time-Weighted Average
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Operational Plan for Handling Diphenyltin
This section provides a step-by-step guide for the safe handling of Diphenyltin in a laboratory

setting.

Preparation and Engineering Controls
Ventilation: Always handle Diphenyltin in a well-ventilated area, preferably within a chemical

fume hood with exhaust ventilation.[4]

Accumulation: Do not allow dust to accumulate in work areas.[4]

Emergency Equipment: Ensure that emergency eye wash fountains and safety showers are

readily available and have been recently tested.[4]

Personal Protective Equipment (PPE): Before handling, don all required PPE as outlined in

the table above.

Handling Procedures
Avoid Contact: Avoid all unnecessary exposure.[4] Specifically, avoid contact with skin and

eyes and do not breathe in the dust.[3][4]

Hygiene: Wash hands and other exposed areas with mild soap and water before eating,

drinking, or smoking, and upon leaving work.[4] Contaminated clothing should be washed

before reuse.[4]

Storage: Keep the container tightly closed and store it in a dry, cool, and well-ventilated

place, away from heat.[3][4] Store locked up and out of reach of children.[4]

Incompatible Materials: Avoid contact with strong oxidizing agents, bases, and reducing

agents.[3][4]

In Case of Exposure or Spill
Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes, including

under the eyelids. Seek medical attention.[1][4]
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Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention.[1][4]

Inhalation: Remove the individual from exposure and move to fresh air. If not breathing,

provide artificial respiration. Seek medical attention.[1]

Ingestion: Clean the mouth with water and seek immediate medical attention.[1]

Spills: For spills, sweep or shovel the material into an appropriate container for disposal.[4]

Contain spills with dikes or absorbents to prevent migration into sewers or streams.[4]

Disposal Plan
Waste Classification: Diphenyltin waste is considered hazardous. All waste disposal must

be conducted in accordance with local, regional, and national hazardous waste regulations.

[6]

Containers: Use appropriate, compatible, and tightly sealed containers for waste.[7] Label

the container clearly with "HAZARDOUS WASTE" and the contents.[7]

Disposal Method: Do not dispose of waste into the sewer system.[4] Arrange for disposal by

a licensed waste disposal facility.[4] Avoid release into the environment.[4]

Experimental Workflow: Handling Diphenyltin
The following diagram outlines the standard operating procedure for safely handling

Diphenyltin in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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